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This technical support center provides troubleshooting guidance and frequently asked

questions regarding the impact of off-target skull and meningeal uptake on Standardized

Uptake Value Ratio (SUVR) quantification in Positron Emission Tomography (PET) imaging.

Frequently Asked Questions (FAQs)
Q1: What is skull and meningeal uptake in the context of PET imaging?

In PET imaging, radiotracers are designed to bind to specific targets in the brain, such as

amyloid plaques or tau tangles.[1] However, some tracers also bind to "off-target" sites. Skull

and meningeal uptake refers to the accumulation of these radiotracers in the skull bone and the

membranes surrounding the brain (meninges).[2][3] This off-target binding is a known issue

that can complicate the quantitative analysis of PET scans.[4][5]

Q2: Why is skull and meningeal uptake a problem for SUVR quantification?

The primary issue is the "spill-over" effect.[2][3] Due to the limited spatial resolution of PET

scanners, the signal from the skull and meninges can bleed into adjacent cortical regions of the

brain.[6] This can artificially inflate the SUVR values in these regions, leading to an

overestimation of the actual tracer binding to the intended target.[1][7] This is particularly

problematic when the true signal in the cortex is low, such as in the early stages of diseases

like Alzheimer's.[3]

Q3: Which PET tracers are most affected by this issue?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3182136?utm_src=pdf-interest
https://www.auntminnie.com/clinical-news/molecular-imaging/article/15631636/alzheimers-researchers-find-high-pet-tracer-uptake-in-womens-skulls
https://www.researchgate.net/figure/MR-CT-and-standard-uptake-value-ratio-SUVr-images-from-an-amyloid-negative_fig1_362649602
https://www.researchgate.net/figure/There-was-a-significant-negative-correlation-between-age-and-the-meningeal-skull-SUVR-of_fig1_351958398
https://pmc.ncbi.nlm.nih.gov/articles/PMC9902848/
https://pubmed.ncbi.nlm.nih.gov/35953305/
https://www.researchgate.net/figure/MR-CT-and-standard-uptake-value-ratio-SUVr-images-from-an-amyloid-negative_fig1_362649602
https://www.researchgate.net/figure/There-was-a-significant-negative-correlation-between-age-and-the-meningeal-skull-SUVR-of_fig1_351958398
https://www.researchgate.net/publication/379520773_Evaluating_the_effect_of_extra-cerebral_off-target_binding_in_F-18MK6240_PET_scans_in_early-stage_Alzheimer's_disease
https://www.auntminnie.com/clinical-news/molecular-imaging/article/15631636/alzheimers-researchers-find-high-pet-tracer-uptake-in-womens-skulls
https://jnm.snmjournals.org/content/jnumed/early/2022/08/11/jnumed.122.263948.full.pdf
https://www.researchgate.net/figure/There-was-a-significant-negative-correlation-between-age-and-the-meningeal-skull-SUVR-of_fig1_351958398
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While several tracers can exhibit off-target binding, it has been notably reported for certain tau

PET tracers.[2][3] For instance, [¹⁸F]flortaucipir (FTP or AV-1451) has been shown to have

significant skull uptake in a portion of study participants.[4][5] Second-generation tau tracers

like [¹⁸F]RO948 and [¹⁸F]MK-6240 were developed to reduce off-target binding, but they can

still be affected by meningeal signal.[2][8][9] Amyloid tracers such as [¹⁸F]florbetapir and

[¹¹C]Pittsburgh Compound B (PiB) have also been shown to exhibit skull uptake.[4][5]

Q4: What factors are associated with increased skull and meningeal uptake?

Several factors have been identified:

Sex: Studies have shown that women are more likely to exhibit high skull uptake compared

to men.[1][3][4] In one study, 82% of individuals with high [¹⁸F]flortaucipir skull signal were

female.[1][5]

Bone Density: Lower cranial bone density, which is more common in women, has been

linked to higher skull signal with tracers like [¹⁸F]flortaucipir.[1][5][7]

Age: Some studies have noted that skull and meningeal uptake of certain tracers tends to

decrease with older age.[2][3]

Tracer Type: The degree of uptake can be dependent on the specific radiotracer used, with

some showing higher off-target binding than others.[4]

Q5: Is skull uptake related to other off-target binding regions?

Research indicates that skull uptake of tracers like [¹⁸F]flortaucipir does not significantly

correlate with binding in other known off-target areas, such as the choroid plexus or basal

ganglia.[4][5][7] It appears to be a stable and participant-specific phenomenon.[5][7]

Troubleshooting Guides
Issue: I suspect high skull or meningeal uptake is affecting my SUVR data. How can I confirm

this?

Solution:
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Visual Inspection: Carefully examine the PET images. High uptake in the skull will appear as

a bright signal outlining the brain. Co-registering the PET with a CT or MRI scan can help

definitively identify the location of the signal.[4]

Create a Skull/Meningeal Region of Interest (ROI): Generate a specific ROI for the skull

using a co-registered CT scan. This allows you to quantify the average SUVR within the skull

itself and assess its magnitude.[4]

Profile Analysis: Plot the signal intensity profile from the center of the brain to the skull. A

sharp increase in signal at the cortical edge that continues into the skull region is indicative

of spill-over.

Issue: How can I correct for the effects of skull and meningeal uptake on my cortical SUVRs?

Solution:

There are several methods to mitigate the impact of off-target skull and meningeal binding:

Partial Volume Correction (PVC): This is a highly recommended technique. PVC methods

account for the spill-over effects from adjacent regions. A region-based voxelwise (RBV)

PVC method that includes extracerebral regions like the skull in its anatomical parcellation

can effectively correct for this contamination.[8] Applying PVC has been shown to improve

correlations with clinical parameters and increase the effect size between patient and control

groups.[8]

ROI Mask Erosion: For regions of interest close to the meninges, such as the lateral parietal

cortex, an "eroded" mask can be used. This involves shrinking the ROI mask away from the

cortical edge to exclude voxels that are most likely to be contaminated by meningeal spill-

over.[10] This method has been shown to reduce contamination and strengthen the

relationship between SUVR and age, suggesting it helps to reveal the true tau signal.[10]

"Scalping" Technique: This involves computationally removing the skull signal from the PET

data before analysis. This has been shown to be effective in voxel-based analyses to avoid

Z-score overestimation.[11]

Quantitative Data Summary
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Parameter Tracer(s) Finding Reference

Prevalence of High

Skull Uptake
[¹⁸F]flortaucipir

Approximately 16%

(50 out of 313) of

scans showed high

levels of skull signal.

[1][4][5]

Sex Differences [¹⁸F]flortaucipir

82% of participants

with high skull signal

were female. Women

were significantly

more likely to have

high skull binding.

[1][4][5]

Correlation with Other

Off-Target Regions
[¹⁸F]flortaucipir

Skull SUVR was not

related to choroid

plexus binding (r =

0.004).

[4][7]

Correlation with Basal

Ganglia
[¹⁸F]flortaucipir

A negative association

was found between

skull SUVR and basal

ganglia SUVR (r =

-0.14).

[4][7]

Impact on Temporal

Lobe SUVR
[¹⁸F]flortaucipir

In amyloid-negative

individuals, skull

uptake was correlated

with higher tau

SUVRs in temporal

regions (r = 0.32).

[7]

Longitudinal Stability

(Test-Retest)

[¹⁸F]flortaucipir &

[¹⁸F]RO948

Variability in

meningeal/skull

SUVRs between

baseline and follow-up

was low (4-8%),

indicating high

stability.

[3]
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Experimental Protocols
Protocol 1: Generation of a Subject-Specific Skull ROI from CT Images

This protocol describes a method to create a precise skull mask to quantify tracer uptake in the

skull.[4]

Obtain CT Scan: Acquire a CT scan for each participant that is co-registered to their PET

and MR images.

Initial Skull Segmentation: Use image analysis software (e.g., FreeSurfer, FSL) to perform an

initial segmentation of the skull from the CT image.

Template Generation: A template of non-skull structures (e.g., from the MNI-152 standard

space) is used to remove tissues like the eyeballs and deep-brain structures that may be

misclassified as bone.

Mask Refinement: The template is warped to the individual's CT space. This template of non-

skull structures is then subtracted from the initial skull segmentation to create a refined,

subject-specific skull mask.

Binarization: The resulting image is binarized to create the final skull Region of Interest

(ROI).

Quantification: Apply the final skull ROI to the corresponding SUVR image to calculate the

average SUVR within the skull.

Protocol 2: Partial Volume Correction using Region-Based Voxelwise (RBV) Method

This protocol outlines a recommended method for correcting spill-in effects from extracerebral

tissue.[8]

Anatomical Parcellation: Perform a detailed anatomical parcellation of the brain and

surrounding structures using co-registered T1-weighted and T2 FLAIR MR images. This

should explicitly include regions for extracerebral cerebrospinal fluid (CSF), skull, and other

head tissue.
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Region Merging: To improve the robustness of the correction, merge smaller anatomical

parcels into larger, consolidated regions.

Apply RBV Algorithm: Use the RBV PVC algorithm, which takes the anatomical parcellation

as an input, to estimate the PVE-corrected PET data. This method corrects the signal in

each voxel based on the signal from neighboring, anatomically defined regions.

SUVR Calculation: Calculate the final SUVR images using the PVE-corrected PET data.

Ensure that the reference region (e.g., cerebellar gray matter) is also corrected for partial

volume effects.

Visualizations
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Workflow for Assessing and Correcting Skull Uptake
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Workflow for identifying and correcting skull uptake.
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Factors Influencing SUVR Quantification

Radiotracer Properties
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Logical relationship of factors impacting SUVR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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